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JI-101 Drug Profile Overview

The table below summarizes the core information about the drug JI-101 based on available data.

Attribute Description

Drug Type Small molecule drug [1]

Key Targets VEGFR2, PDGFRβ, and EphB4 receptor tyrosine kinases [2]

Key
Differentiator

Its novel inhibition of EphB4, a target not shared by other approved angiogenesis

inhibitors [2]

Highest Phase Discontinued (Phase 2) [1]

Key Research Gaps & Future Opportunities

The discontinuation of JI-101 leaves several critical questions unanswered, which represent potential

avenues for future research. The table below outlines these gaps and associated opportunities.

Research Gap Potential Opportunity / Proposed Research
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| Limited Clinical Efficacy Data Discontinued status means full efficacy profile is unknown [1]. | Evaluate

JI-101 in less refractory patient populations or in combination with cytotoxic chemotherapy [2]. | |

Novel Mechanism Exploration Unique EphB4 inhibition is clinically underexplored [2]. | Focus research

on cancers where EphB4 is a known driver (e.g., ovarian cancer) [2] to isolate the therapeutic value of this

target. | | Drug-Drug Interaction (DDI) JI-101 increased exposure to everolimus by ~22%, suggesting a

drug interaction [2]. | Conduct dedicated DDI studies to understand the mechanism and manage

combinations safely in future clinical trials. |

Experimental Protocols & Key Findings from Prior
Research

For researchers considering work in this area, here are the methodologies and findings from previous JI-101

studies.

Pharmacokinetic (PK) Clinical Study Protocol: A clinical study involved a pharmacokinetic (PK)
cohort where patients received [2]:

A single 10 mg dose of everolimus on Day 1.
A combination of 10 mg everolimus and 200 mg JI-101 on Day 8.

A single 200 mg dose of JI-101 on Day 15.
Blood was drawn for PK analysis pre-dose and at 0.5, 1, 2, 4, 6, 8, 10, and 24 hours after

dosing on each of these days [2].
Bioanalytical Method for PK Studies: A specific, validated LC-MS/MS method was developed to

determine JI-101 concentrations in human plasma and urine [3].
Sample Processing: Solid-phase extraction was used.

Chromatography: Achieved on two serially connected Zorbax SB-C18 columns with an
isocratic mobile phase (acetonitrile + 0.1% formic acid in water).

Detection: Mass spectrometry with ion transitions of 466.20 → 265.10 for JI-101.
Linearity: The method was linear in the range of 10.0 to 1508 ng/mL for both plasma and

urine [3].

JI-101 Signaling Pathway

The following diagram illustrates the primary signaling pathways targeted by JI-101, which contribute to its

anti-cancer mechanism of action by inhibiting tumor angiogenesis and growth.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://synapse.patsnap.com/drug/aeedf764f3274650bd3858df03cad395
https://www.smolecule.com/products/s548154?utm_src=pdf-body
https://link.springer.com/article/10.1007/s10637-015-0288-5
https://link.springer.com/article/10.1007/s10637-015-0288-5
https://link.springer.com/article/10.1007/s10637-015-0288-5
https://www.smolecule.com/products/s548154?utm_src=pdf-body
https://link.springer.com/article/10.1007/s10637-015-0288-5
https://www.smolecule.com/products/s548154?utm_src=pdf-body
https://link.springer.com/article/10.1007/s10637-015-0288-5
https://www.smolecule.com/products/s548154?utm_src=pdf-body
https://www.smolecule.com/products/s548154?utm_src=pdf-body
https://link.springer.com/article/10.1007/s10637-015-0288-5
https://www.smolecule.com/products/s548154?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21594880/
https://www.smolecule.com/products/s548154?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21594880/
https://www.smolecule.com/products/s548154?utm_src=pdf-body
https://www.smolecule.com/products/s548154?utm_src=pdf-body
https://www.smolecule.com/products/s548154?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


JI-101

VEGFR-2

 Inhibits

PDGFR-β

 Inhibits

EphB4

 Inhibits

Angiogenesis
(Tumor Blood Vessel Formation)

 Promotes  Promotes

Tumor Growth &
Survival

 Promotes

Click to download full resolution via product page

This multi-targeted approach, particularly the inhibition of the less common EphB4 receptor, formed the

basis of JI-101's novel mechanism of action [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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